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Compound of Interest

Compound Name: 4-(4-Chlorophenoxy)benzonitrile

CAS No.: 74448-92-3

Cat. No.: B1353062 Get Quote

Operational Safety Guide: 4-(4-
Chlorophenoxy)benzonitrile
Executive Safety Summary
Compound: 4-(4-Chlorophenoxy)benzonitrile CAS Number: 74448-92-3 Synonyms: 4-

Chloro-4'-cyanodiphenyl ether Physical State: White crystalline powder (Melting Point: 84–88

°C) Primary Hazard Class:Irritant / Harmful (Acute Toxicity Category 4)

Critical Directive: While classified as "Harmful" (Warning) rather than "Fatal" (Danger), this

compound contains a nitrile moiety. Upon metabolic processing or accidental hydrolysis, nitriles

can release cyanide ions, interfering with cellular respiration. Treat all exposures—specifically

ingestion or prolonged skin contact—with high priority.

Hazard Identification & Risk Assessment
The safety profile of 4-(4-Chlorophenoxy)benzonitrile is governed by two structural features:

the halogenated ether linkage (persistence/irritation) and the benzonitrile group (toxicity).
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Hazard Code Description Mechanism of Action

H302 + H312 + H332
Harmful if swallowed, in

contact with skin, or inhaled.

Systemic absorption. Nitriles

may metabolize to release

CN⁻, inhibiting cytochrome c

oxidase.

H315 Causes skin irritation.[1][2]

Lipophilic nature allows

penetration of the stratum

corneum, causing dermatitis.

H319
Causes serious eye irritation.

[1][2]

Mechanical abrasion (crystals)

and chemical irritation of

mucous membranes.

Expert Insight: The melting point is relatively low (84–88 °C). Avoid storing near heat sources,

as phase changes can alter container pressure and increase spill risks. TCI recommends

storage below 15°C to maintain purity, though short-term room temperature handling is stable

[1].

Personal Protective Equipment (PPE) Matrix
The following PPE selection is based on the physical state of the compound during handling.

A. Hand Protection Strategy
Protocol: Do not rely on a single glove type for all workflows.

Handling Solid Powder: Standard Nitrile Gloves (minimum 5 mil) are sufficient. The solid

does not permeate nitrile rapidly.

Handling Solutions (Organic Solvents): The solvent dictates the PPE. If dissolved in

Dichloromethane (DCM), nitrile provides <5 minutes of protection. You must use Laminate
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(Silver Shield/Barrier) or PVA gloves.

B. Respiratory & Body Protection[4]
Respiratory:

Open Bench: Not recommended.

Fume Hood: Mandatory for weighing and solubilization.

Emergency/Spill: N95/P100 particulate respirator if dust is generated outside containment.

Body: Lab coat (buttoned to neck). For scale-up (>10g), wear Tyvek sleeves to bridge the

gap between glove and coat.

C. PPE Summary Table[1][5]
Component Specification Rationale

Eye Protection Chemical Safety Goggles

Glasses with side shields are

insufficient if fine dust

becomes airborne due to

static.

Gloves (Solid) Nitrile (0.11 mm / 5 mil)

Provides excellent dexterity

and sufficient barrier against

solid particulates.

Gloves (Solution) Chem-Key: Match Solvent

Example: If in Acetone ->

Nitrile is okay. If in

DCM/Chloroform -> Laminate

required.

Clothing Lab Coat + Long Pants
Standard barrier. No exposed

skin on legs/feet.

Operational Workflows
Experiment 1: Safe Weighing & Transfer
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Objective: Transfer solid 4-(4-Chlorophenoxy)benzonitrile without generating static-charged

dust.

Preparation: Place the balance inside the chemical fume hood. If this is impossible, use a

localized powder containment hood.

Static Control: Crystalline powders often carry static charge. Use an anti-static gun or ionizer

bar on the spatula and weighing boat before dispensing.

Transfer:

Tare the weighing boat.

Transfer solid gently. Do not dump; pour slowly to minimize aerosolization.

Self-Validation Step: Wipe the exterior of the stock bottle with a Kimwipe dampened in

ethanol before returning it to storage. If the wipe shows residue, your transfer technique

was too aggressive.

Experiment 2: Solubilization & Reaction Setup
Objective: Dissolving the compound for synthesis (e.g., nucleophilic substitution).

Solvent Choice: The compound is soluble in organic solvents (Methanol, Ethyl Acetate).

Addition Order: Add the solid to the flask first, then add the solvent. This prevents "splash-

back" of a concentrated solution onto gloves.

Temperature Control: If heating is required (reflux), ensure the condenser water flow is active

before heating. Halogenated benzonitriles can emit toxic vapors (NOx, HCl, CN⁻) if

overheated to decomposition [2].

Waste Disposal Protocol
Proper disposal is critical due to the halogen content (Chlorine).

Classification:Halogenated Organic Waste.
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Segregation: Do not mix with non-halogenated solvents (e.g., pure acetone/ethanol waste) if

your facility separates them to reduce incineration costs.

Labeling: Tag must explicitly state: "Contains Halogenated Organics" and "Nitrile / Cyanide

potential."

Container: High-density polyethylene (HDPE) or glass. Avoid metal containers if acidic

byproducts are present.

Safety Decision Logic (Visualization)
The following diagram illustrates the decision-making process for handling this compound

based on its state (Solid vs. Solution).
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Start: Handling 4-(4-Chlorophenoxy)benzonitrile

Determine Physical State

Solid / Powder Dissolved in Solvent

PPE: Nitrile Gloves + Goggles
Control: Anti-Static Gun

Action: Weigh in Fume Hood

Disposal: Halogenated Waste Stream

Check Solvent Type

Non-Halogenated
(e.g., Methanol)

Halogenated
(e.g., DCM)

PPE: Nitrile Gloves OK PPE: Laminate/Silver Shield
REQUIRED
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Figure 1: Operational decision tree for selecting PPE and workflows based on the physical

state and solvent system.

References
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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